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Abstract

Enecadin hydrochloride, also known as NS-7, is a novel investigational compound initially
developed as a neuroprotective agent for acute ischemic stroke. Its mechanism of action
centers on the blockade of voltage-gated sodium (Na+) and calcium (Ca2+) channels, key
mediators of excitotoxicity in the ischemic brain. Concurrently, under the synonym
Malabaricone B, NS-7 has been identified as a potent bactericidal agent, particularly against
multidrug-resistant Gram-positive bacteria. This technical guide provides a comprehensive
overview of the preclinical pharmacology of Enecadin hydrochloride, presenting quantitative
data, detailed experimental protocols, and visualizations of its mechanisms of action to support
further research and development.
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Identifier Value

Compound Name Enecadin Hydrochloride

Synonyms NS-7, Malabaricone B
4-(4-fluorophenyl)-2-methyl-6-(5-piperidin-1-

UPAC Name yI;entoxy)Eyrim)ild)ine hyerchI(()ridloeIo

Molecular Formula C21H28FNs0O - HCI

Molar Mass 393.93 g/mol

CAS Number 178429-67-9

] (Image of the chemical structure would be
Chemical Structure ] )
placed here in a full whitepaper)

Developer Nippon Shinyaku

Neuroprotective Properties
Mechanism of Action: Attenuation of Excitotoxic
Cascade

Ischemic stroke triggers a cascade of neurotoxic events, primarily driven by excessive
glutamate release and subsequent overactivation of N-methyl-D-aspartate (NMDA) and other
excitatory amino acid receptors. This leads to a massive influx of Ca2+ and Na+ ions, initiating
downstream pathways that result in neuronal cell death.[1][2][3] Enecadin hydrochloride (NS-
7) exerts its neuroprotective effects by directly blocking voltage-gated sodium and high-voltage-
activated (L- and N-type) calcium channels, thereby mitigating the initial ionic imbalance that
fuels the excitotoxic cascade.[4]
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Signaling pathway of excitotoxicity and the inhibitory action of Enecadin (NS-7).
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Quantitative Data: In Vitro and In Vivo Efficacy

The inhibitory potency of Enecadin hydrochloride against various ion channels has been
quantified, alongside its efficacy in a preclinical model of stroke.

Table 1: In Vitro Inhibitory Activity of Enecadin Hydrochloride (NS-7)[4]

Target Channel Cell Line ICso (UM)
Tetrodotoxin-sensitive Na*

NG108-15 7.8
Channel
L-type Ca?* Channel NG108-15 4.5
N-type Caz* Channel NG108-15 7.3
T-type Ca2* Channel NG108-15 17.1
Voltage-gated K+ Channel NG108-15 160.5

Table 2: In Vivo Neuroprotective Efficacy of Enecadin Hydrochloride (NS-7) in a Rat Model of
Transient Focal Ischemia

Cortical Infarction Volume ) o
Treatment Group (mmd) Neurological Deficit Score
mm

) Data not available in provided Data not available in provided
Control (Saline)
search results search results

NS.7 Data not available in provided Data not available in provided
search results search results

Note: While a study was identified showing significant reduction in cortical infarction, specific
quantitative data for both groups was not available in the provided search results.

Experimental Protocol: Middle Cerebral Artery
Occlusion (MCAO) in Rats
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The following is a generalized protocol for the MCAO model, a standard method for inducing
focal cerebral ischemia to evaluate neuroprotective agents like Enecadin hydrochloride.[5][6]
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Experimental workflow for the MCAO model in rats.

Antibacterial Properties (as Malabaricone B)
Mechanism of Action: Bacterial Membrane Disruption

As Malabaricone B, NS-7 exhibits potent bactericidal activity through the disruption of the
bacterial cell membrane. This leads to the leakage of intracellular components, such as ATP,
resulting in rapid cell death.[8]
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Mechanism of antibacterial action of Malabaricone B (NS-7).

Quantitative Data: Minimum Inhibitory Concentrations

(MICs)

Malabaricone B (NS-7) has demonstrated significant activity against a panel of Gram-positive

bacteria, including clinically relevant multidrug-resistant strains.

Table 3: Minimum Inhibitory Concentrations (MICs) of Malabaricone B (NS-7)[8][9][10]
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Bacterial Species Strain Type MIC (ug/mL)
Staphylococcus aureus ATCC 29213 (MSSA) 0.5
Staphylococcus aureus MRSA (Clinical Isolate) 1-2
Staphylococcus aureus VRSA (Clinical Isolate) 1-2
Enterococcus faecalis VSE (Clinical Isolate) 1-2
Enterococcus faecium VRE (Clinical Isolate) 1-2

Data not available in provided

Bacillus subtilis ATCC 6633
search results
Escherichia coli ATCC 25922 >128
Pseudomonas aeruginosa ATCC 27853 >128
Acinetobacter baumannii ATCC 19606 >128
o o Data not available in provided
Escherichia coli (with PMBN) ATCC 25922
search results
Acinetobacter baumannii (with Data not available in provided
ATCC 19606

PMBN)

search results

MSSA: Methicillin-susceptible Staphylococcus aureus; MRSA: Methicillin-resistant

Staphylococcus aureus; VRSA: Vancomycin-resistant Staphylococcus aureus; VSE:

Vancomycin-susceptible Enterococcus; VRE: Vancomycin-resistant Enterococcus; PMBN:

Polymyxin B nonapeptide.

Experimental Protocol: Bacterial Membrane Permeability
Assay (ATP Leakage)

This protocol outlines a method to quantify bacterial membrane damage by measuring the
release of intracellular ATP.[11][12][13][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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